Cas no 1806957-68-5 (Methyl 2-(aminomethyl)-3-(difluoromethyl)-5-iodopyridine-6-acetate)

• Product Name: Methyl 2-(aminomethyl)-3-(difluoromethyl)-5-iodopyridine-6-acetate
• CAS No: 1806957-68-5
• MF: C₁₀H₁₁F₂IN₂O₂
• MW: 356.107821702957
• CID: 4894837
• Update Time: 2025-11-01

Methyl 2-(aminomethyl)-3-(difluoromethyl)-5-iodopyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(aminomethyl)-3-(difluoromethyl)-5-iodopyridine-6-acetate

• Inchi： 1S/C10H11F2IN2O2/c1-17-9(16)3-7-6(13)2-5(10(11)12)8(4-14)15-7/h2,10H,3-4,14H2,1H3
• InChI Key： YAZRMUWZHGWIEN-UHFFFAOYSA-N
• SMILES： IC1C=C(C(F)F)C(CN)=NC=1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 0.8
• Topological Polar Surface Area: 65.2

Additional information on Methyl 2-(aminomethyl)-3-(difluoromethyl)-5-iodopyridine-6-acetate

Comprehensive Overview of Methyl 2-(aminomethyl)-3-(difluoromethyl)-5-iodopyridine-6-acetate (CAS No. 1806957-68-5)

Methyl 2-(aminomethyl)-3-(difluoromethyl)-5-iodopyridine-6-acetate (CAS No. 1806957-68-5) is a highly specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and iodo substituents, has garnered attention for its versatile applications in drug discovery and material science. Its molecular structure, featuring an aminomethyl group and an acetate ester, makes it a valuable intermediate for synthesizing bioactive molecules.

The growing interest in fluorinated compounds and iodinated pyridines has positioned this chemical as a focal point in modern research. Fluorination, particularly with difluoromethyl groups, is a key strategy in medicinal chemistry to enhance metabolic stability and bioavailability. Similarly, the iodo substituent offers opportunities for cross-coupling reactions, a hot topic in synthetic chemistry. Researchers are increasingly exploring its utility in targeted drug delivery and catalyst design, aligning with trends in personalized medicine and green chemistry.

From a synthetic perspective, Methyl 2-(aminomethyl)-3-(difluoromethyl)-5-iodopyridine-6-acetate is synthesized through multi-step organic reactions, often involving halogenation and esterification. Its CAS No. 1806957-68-5 serves as a unique identifier in chemical databases, facilitating procurement and regulatory compliance. The compound’s stability under various conditions makes it suitable for high-throughput screening, a method widely adopted in AI-driven drug discovery platforms. This aligns with the industry’s shift toward computational modeling and machine learning in molecular design.

Environmental and safety considerations are also critical when handling this compound. While not classified as hazardous, proper storage conditions—such as protection from light and moisture—are recommended to maintain its integrity. The acetate ester moiety in its structure requires careful handling to avoid hydrolysis, a common challenge in ester-based intermediates. These factors are frequently searched by laboratory professionals and quality control specialists, reflecting the demand for practical guidelines in chemical management.

In agrochemical applications, Methyl 2-(aminomethyl)-3-(difluoromethyl)-5-iodopyridine-6-acetate has shown promise as a precursor for novel pesticides. The difluoromethyl group’s ability to resist degradation under UV exposure makes it attractive for crop protection formulations. This resonates with the global push for sustainable agriculture, where users often search for eco-friendly pesticide alternatives and long-lasting agrochemicals. Its compatibility with other functional groups further expands its utility in formulation chemistry.

The compound’s role in peptide modification and bioconjugation is another area of interest. Its aminomethyl group enables selective reactions with carboxylic acids or carbonyl compounds, a feature leveraged in proteomics and diagnostic reagent development. This aligns with trending searches around biomarker detection and precision diagnostics, highlighting its cross-disciplinary relevance. Analytical techniques like HPLC and NMR are typically employed to characterize its purity, a detail often queried by analytical chemists.

Market trends indicate rising demand for custom synthetic intermediates like this pyridine derivative, driven by pharmaceutical outsourcing and R&D diversification. Its CAS No. 1806957-68-5 is frequently cited in patent literature, underscoring its intellectual property significance. Suppliers and distributors emphasize its availability in bulk quantities, catering to industrial-scale applications. This addresses common search queries related to scalable synthesis and cost-effective intermediates in process chemistry.

In conclusion, Methyl 2-(aminomethyl)-3-(difluoromethyl)-5-iodopyridine-6-acetate represents a convergence of innovation in synthetic chemistry and applied sciences. Its structural features—difluoromethyl, iodo, and aminomethyl—offer multifaceted functionality, while its CAS No. 1806957-68-5 ensures traceability in global supply chains. As research continues to explore its potential, this compound is poised to play a pivotal role in advancing therapeutic development and sustainable agrochemicals, meeting the evolving needs of science and industry.